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Compound of Interest

Compound Name: 4"-methyloxy-Genistin

Cat. No.: B591309

For Researchers, Scientists, and Drug Development Professionals

Core Compound Summary

4"-methyloxy-Genistin is an isoflavone methyl-glycoside, a type of phytoestrogen. It is a
naturally occurring derivative of genistein, a well-researched isoflavone. This compound has
garnered interest in the scientific community for its potential biological activities, including
immunomodulatory and antiallergic effects. As a glycoside, it is the form in which genistein is
often found in nature and is metabolized to the active aglycone, genistein, in the body.

Chemical and Physical Properties
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Property Value Reference
CAS Number 950910-16-4 [11[2]
Molecular Formula C22H22010 [1]
Molecular Weight 446.4 g/mol [1]

7-[(2S,3R,4R,5S,6R)-3,4-
dihydroxy-6-(hydroxymethyl)-5-

IUPAC Name methoxyoxan-2-ylJoxy-5- [1]
hydroxy-3-(4-

hydroxyphenyl)chromen-4-one

4-methyloxy-Genistin,
Synonyms Genistein 7-O-beta-D- [1][3]
glucoside-4"-O-methylate

Isolated from Cordyceps
militaris grown on germinated

Botanical Source soybeans; also found in [11[3114]
soybeans (Glycine max) and

Citrus aurantium L.

Purity Typically >98% (HPLC) [1]

- Soluble in DMSO, Pyridine,
Solubility [4]
Methanol, Ethanol.

Biological Activities and Mechanism of Action

4"-methyloxy-Genistin primarily acts as a prodrug to genistein, which is known to exert a wide
range of biological effects. The core activities of interest for this methoxylated glycoside are its
immunomodulatory and antiallergic properties.

Antiallergic and Immunomodulatory Effects

Research has demonstrated that 4"-methyloxy-Genistin possesses antiallergic and
immunomodulating activities. The primary mechanism is believed to be the inhibition of
histamine release from mast cells and the modulation of pro-inflammatory cytokine production.
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A key study demonstrated that novel isoflavone methyl-glycosides, including 4"-methyloxy-
Genistin, isolated from Cordyceps militaris grown on germinated soybeans, exhibit significant
antiallergic activity in antigen-stimulated mast cells.

Quantitative Data on Antiallergic Activity:

Inhibition of Histamine

Compound Concentration
Release (%)

o Data not explicitly available in
4"-methyloxy-Genistin 10 uM )
public abstracts

Data not explicitly available in
30 uM )
public abstracts

Data not explicitly available in
100 pM _
public abstracts

Note: Specific quantitative data from the primary literature (Park et al., 2012) is required for a
complete table.

Signaling Pathway Modulation

As a glycoside of genistein, 4"-methyloxy-Genistin's biological activities are largely attributed
to the actions of its aglycone. Genistein is a known modulator of several key signaling
pathways involved in inflammation and cell proliferation.[5] It is plausible that 4"-methyloxy-
Genistin, upon conversion to genistein, influences these same pathways.

o NF-kB Signaling Pathway: Genistein has been shown to suppress the activation of NF-kB, a
critical transcription factor in the inflammatory response. This suppression leads to a
decrease in the expression of pro-inflammatory genes.

 MAPK Signaling Pathway: The mitogen-activated protein kinase (MAPK) pathway, which
plays a crucial role in cell proliferation and inflammatory responses, is another target of
genistein. Genistein can inhibit the phosphorylation of key proteins in this pathway, such as
ERK.[6][7]
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The following diagram illustrates the potential mechanism of action of 4"-methyloxy-Genistin
in mast cells, leading to the inhibition of allergic responses.

Click to download full resolution via product page

Caption: Proposed signaling pathway for mast cell degranulation and inhibition by 4"-
methyloxy-Genistin.

Experimental Protocols

Detailed experimental protocols are crucial for the replication and advancement of research.
The following are generalized protocols based on standard methodologies for the key
experiments cited.

Isolation and Purification of 4"-methyloxy-Genistin

This is a generalized protocol for isoflavone glycoside isolation from Cordyceps militaris.

Experimental Workflow:
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( Dried Cordyceps militaris grown on soybeans)

( Extraction with 70% Ethanol )

Concentration under reduced pressure

l

Solvent Partitioning (e.g., Ethyl Acetate)

Column Chromatography (e.g., Silica Gel)
( Preparative HPLC )
( Structural Elucidation (NMR, MS) )

Pure 4"-methyloxy-Genistin

Click to download full resolution via product page

Caption: General workflow for the isolation and purification of 4"-methyloxy-Genistin.

Methodology:
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Extraction: The dried and powdered source material is extracted with an appropriate solvent,
typically an alcohol-water mixture (e.g., 70% ethanol), at room temperature with agitation for
a specified period. This process is usually repeated multiple times to ensure complete
extraction.

Concentration: The combined extracts are concentrated under reduced pressure using a
rotary evaporator to yield a crude extract.

Solvent Partitioning: The crude extract is suspended in water and partitioned successively
with solvents of increasing polarity (e.g., n-hexane, chloroform, ethyl acetate, and n-butanol)
to separate compounds based on their polarity. Isoflavone glycosides are typically enriched
in the ethyl acetate and/or n-butanol fractions.

Column Chromatography: The enriched fraction is subjected to column chromatography on a
stationary phase like silica gel or Sephadex LH-20. Elution is performed with a gradient of
solvents to further separate the compounds.

Preparative High-Performance Liquid Chromatography (HPLC): Fractions containing the
target compound are further purified by preparative HPLC using a suitable column (e.g.,
C18) and mobile phase.[3][9][10]

Structural Elucidation: The purified compound's structure is confirmed using spectroscopic
methods such as Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

In Vitro Antiallergic Activity Assay (Histamine Release)

Cell Line: Rat basophilic leukemia (RBL-2H3) cells are commonly used as a model for mast
cells.[11][12][13][14]

Methodology:

o Cell Culture and Sensitization: RBL-2H3 cells are cultured in a suitable medium. For antigen-
induced degranulation, cells are sensitized with anti-dinitrophenyl (DNP)-IgE overnight.

o Treatment: The sensitized cells are washed and then pre-incubated with various
concentrations of 4"-methyloxy-Genistin for a defined period.
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Stimulation: Histamine release is induced by challenging the cells with DNP-human serum
albumin (HSA) or a calcium ionophore like A23187.

Quantification of Histamine Release: The supernatant is collected, and the amount of
released histamine is measured. This is often done by measuring the activity of (3-
hexosaminidase, an enzyme co-released with histamine, using a colorimetric assay.

Calculation: The percentage of histamine release is calculated relative to a positive control
(cells lysed to release total histamine) and a negative control (unstimulated cells). The
inhibitory effect of 4"-methyloxy-Genistin is then determined.

Cytokine Production Assay

Cell Line: RBL-2H3 cells or other relevant immune cells.
Methodology:

Cell Culture and Treatment: Cells are seeded and treated with various concentrations of 4"-
methyloxy-Genistin.

Stimulation: The cells are then stimulated with an appropriate agent (e.g., lipopolysaccharide
(LPS) or PMA/A23187) to induce cytokine production.

Sample Collection: After a specific incubation period, the cell culture supernatant is collected.

Cytokine Measurement: The levels of pro-inflammatory cytokines such as Tumor Necrosis
Factor-alpha (TNF-a) and Interleukin-6 (IL-6) in the supernatant are quantified using
Enzyme-Linked Immunosorbent Assay (ELISA) kits specific for each cytokine.[15][16][17][18]

Potential Applications and Future Directions

The demonstrated antiallergic and immunomodulatory properties of 4"-methyloxy-Genistin
suggest its potential as a therapeutic agent for allergic and inflammatory disorders. Its natural
origin makes it an attractive candidate for development as a nutraceutical or a lead compound
for novel drug discovery.

Future research should focus on:
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* In vivo efficacy studies: To validate the in vitro findings in animal models of allergic and
inflammatory diseases.

o Pharmacokinetic and bioavailability studies: To understand the absorption, distribution,
metabolism, and excretion of 4"-methyloxy-Genistin.

» Detailed mechanistic studies: To fully elucidate the specific molecular targets and signaling
pathways modulated by this compound.

o Toxicology studies: To assess the safety profile of 4"-methyloxy-Genistin for potential
therapeutic use.

By addressing these research areas, a comprehensive understanding of the therapeutic
potential of 4"-methyloxy-Genistin can be achieved, paving the way for its potential
application in human health.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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